Cas no 355-94-2 (5-bromo-1,1,1,2,2,3,3-heptafluoropentane)

• Product Name: 5-bromo-1,1,1,2,2,3,3-heptafluoropentane
• CAS No: 355-94-2
• MF: C₅H₄BrF₇
• MW: 276.978085517883
• MDL: MFCD16619613
• CID: 1471793
• PubChem ID: 20029291
• Update Time: 2025-06-08

5-bromo-1,1,1,2,2,3,3-heptafluoropentane Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,1,1,2,2,3,3-heptafluoropentane
• 5-Brom-1-(p-tolyl)-3,6-dimethyl-uracil
• 5-bromo-1,1,1,2,2,3,3-heptafluoro-pentane
• 5-bromo-3,6-dimethyl-1-(4-methylphenyl)pyrimidine-2,4(1h,3h)-dione
• AC1L4KGD
• AC1Q6L37
• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-3,6-dimethyl-1-(4-methylphenyl)-
• CTK4G8055
• AR-1G7420
• 5-Bromo-3,6-dimethyl-1-(4-methylphenyl)-2,4(1H,3H)-pyrimidinedione
• 3,3,4,4,5,5,5-Heptafluor-1-brom-pentan
• 5-bromo-3,6-dimethyl-1-p-tolyl-1H-pyrimidine-2,4-dione
• 5-Brom-1,1,1,2,2,3,3-heptafluor-pentan
• BRN 0886017
• 5-Brom-1-(p-tolyl)-3,6-dimethyl-uracil; 5-bromo-1,1,1,2,2,3,3-heptafluoro-pentane; 5-bromo-3,6-dimethyl-1-(4-methylphenyl)pyrimidine-2,4(1h,3h)-dione; AC1L4KGD; AC1Q6L37; 2,4(1H,3H)-Pyrimidinedione, 5-bromo-3,6-dimethyl-1-(4-methylphenyl)-; CTK4G8055; AR-1G7420; 5-Bromo-3,6-dimethyl-1-(4-methylphenyl)-2,4(1H,3H)-pyrimidinedione; 3,3,4,4,5,5,5-Heptafluor-1-brom-pentan; 5-bromo-3,6-dimethyl-1-p-tolyl-1H-pyrimidine-2,4-dione; 5-Brom-1,1,1,
• MFCD16619613
• SCHEMBL9854322
• C5H4BrF7
• EN300-1930211
• DTXSID60895156
• AKOS016015232
• 355-94-2
• NS00111015

• MDL： MFCD16619613
• Inchi： 1S/C5H4BrF7/c6-2-1-3(7,8)4(9,10)5(11,12)13/h1-2H2
• InChI Key： GFUYTQGIFLALGN-UHFFFAOYSA-N
• SMILES： BrCCC(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 275.93842
• Monoisotopic Mass: 275.93846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 5-bromo-1,1,1,2,2,3,3-heptafluoropentane

Introduction to 5-bromo-1,1,1,2,2,3,3-heptafluoropentane (CAS No. 355-94-2)

5-bromo-1,1,1,2,2,3,3-heptafluoropentane, identified by its Chemical Abstracts Service (CAS) number 355-94-2, is a fluorinated hydrocarbon that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the class of perhalogenated alkanes, characterized by the presence of multiple fluorine atoms in its molecular structure. The specific arrangement of these fluorine atoms imparts distinct electronic and steric effects, making 5-bromo-1,1,1,2,2,3,3-heptafluoropentane a versatile intermediate in synthetic chemistry and a potential candidate for various industrial applications.

The molecular formula of 5-bromo-1,1,1,2,2,3,3-heptafluoropentane is C₅H₄F₇Br. Its structure consists of a five-carbon chain with seven fluorine atoms and one bromine atom substituents. The presence of these halogen atoms makes the compound highly reactive and suitable for use in cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These reactions are fundamental in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.

In recent years, the demand for fluorinated compounds has increased substantially due to their enhanced metabolic stability and bioavailability in drug candidates. The fluorine atoms in 5-bromo-1,1,1,2,2,3,3-heptafluoropentane contribute to these desirable properties by influencing the electronic distribution around the molecule. This electronic modulation can lead to improved binding affinity to biological targets and reduced susceptibility to enzymatic degradation. Consequently, this compound has been explored as a building block in the development of novel therapeutic agents.

One of the most notable applications of 5-bromo-1,1,1,2,2,3,3-heptafluoropentane is in the synthesis of organometallic complexes used in catalysis. The bromine substituent provides a handle for palladium or copper-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing carbon-carbon bonds and have been widely utilized in the pharmaceutical industry to create complex drug molecules. For instance, researchers have employed 5-bromo-1,1,1,2,2，3，3-heptafluoropentane as a precursor to develop novel antiviral and anticancer agents.

The unique properties of 5-bromo-1，1，1，2，2，3，3-heptafluoropentane have also been leveraged in materials science. Fluorinated compounds are known for their low surface energy and high thermal stability，making them suitable for applications in coatings、adhesives、and specialty polymers。Recent studies have demonstrated the use of this compound in creating novel fluoropolymers with enhanced mechanical strength and chemical resistance。These materials are particularly valuable in harsh environments where traditional polymers may degrade。

In academic research，5-bromo-1，1，1，2，2，3，3-heptafluoropentane has been used as a model compound to study the effects of halogen substitution on molecular reactivity。For example，investigators have examined how the presence of bromine influences the electronic properties of adjacent carbon atoms and how this modulation affects reaction pathways。Such studies provide valuable insights into designing more efficient synthetic strategies for complex molecules。

The industrial production of 5-bromo-1，1，1，2，2，3，3-heptafluoropentane involves multi-step synthetic routes that often require careful control of reaction conditions to ensure high yield and purity。Recent advancements in flow chemistry have enabled more efficient production methods for this compound。Flow systems allow for better heat management and easier scalability compared to traditional batch processes。This has made it possible to produce larger quantities of 5-bromo-1،1،1،2،2，3，3-heptafluoropentane for both research and commercial purposes。

The safety profile of 5-bromo-1،1،1،2،2，3，3-heptafluoropentane is another critical consideration in its handling and application。While it is not classified as a hazardous material under standard regulations、proper precautions should still be taken when working with this compound。This includes using appropriate personal protective equipment (PPE) such as gloves、goggles、and lab coats。Additionally、good ventilation should be maintained to minimize inhalation exposure。

In conclusion、5-bromo-1،1،1،2，2，3،3-heptafluoropentane (CAS No. 355-94-2) is a multifaceted compound with significant potential in both academic research and industrial applications。Its unique structural features make it a valuable intermediate in organic synthesis、catalysis、and materials science. As research continues to uncover new uses for fluorinated compounds、the importance of compounds like 5-bromo-1،１－１－２－２－３－３－heptafluoropentane